Cas no 1374652-01-3 (3-Methoxy-N-methylisoquinolin-5-amine)
1374652-01-3 structure
Product Name:3-Methoxy-N-methylisoquinolin-5-amine
CAS No:1374652-01-3
MF:C11H12N2O
MW:188.225782394409
CID:2621037
Update Time:2023-08-07
3-Methoxy-N-methylisoquinolin-5-amine Chemical and Physical Properties
Names and Identifiers
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- 3-Methoxy-N-methylisoquinolin-5-amine
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- Inchi: 1S/C11H12N2O/c1-12-10-5-3-4-8-7-13-11(14-2)6-9(8)10/h3-7,12H,1-2H3
- InChI Key: XOIBSGIQOHUVJB-UHFFFAOYSA-N
- SMILES: O(C)C1=CC2C(=CC=CC=2C=N1)NC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- XLogP3: 2.4
- Topological Polar Surface Area: 34.2
3-Methoxy-N-methylisoquinolin-5-amine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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